Cas no 1396871-62-7 (BCWMYNICJXBSKC-UHFFFAOYSA-N)

• Product Name: BCWMYNICJXBSKC-UHFFFAOYSA-N
• CAS No: 1396871-62-7
• MF: C₂₀H₂₀N₄O₃
• MW: 364.397804260254
• CID: 5819074
• PubChem ID: 136260601
• Update Time: 2025-06-07

BCWMYNICJXBSKC-UHFFFAOYSA-N Chemical and Physical Properties

Names and Identifiers

• BCWMYNICJXBSKC-UHFFFAOYSA-N
• 3-(5-(1-(2-phenylbutanoyl)azetidin-3-yl)-1,2,4-oxadiazol-3-yl)pyridin-2(1H)-one
• 1396871-62-7
• F6064-7817
• VU0531318-1
• 3-[5-[1-(2-phenylbutanoyl)azetidin-3-yl]-1,2,4-oxadiazol-3-yl]-1H-pyridin-2-one
• AKOS024531219

• Inchi： 1S/C20H20N4O3/c1-2-15(13-7-4-3-5-8-13)20(26)24-11-14(12-24)19-22-17(23-27-19)16-9-6-10-21-18(16)25/h3-10,14-15,23H,2,11-12H2,1H3/b17-16+
• InChI Key： XUQISLRLTVTOGA-WUKNDPDISA-N
• SMILES： C1(=O)N=CC=C/C/1=C1/N=C(C2CN(C(=O)C(C3=CC=CC=C3)CC)C2)ON/1

Computed Properties

• Exact Mass: 364.15354051g/mol
• Monoisotopic Mass: 364.15354051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 635
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 88.3Ų

Additional information on BCWMYNICJXBSKC-UHFFFAOYSA-N

BCWMYNICJXBSKC-UHFFFAOYSA-N and CAS No. 1396871-62-7: A Comprehensive Overview in Chemical and Pharmaceutical Research

Introduction:

The compound identified by the CAS number CAS No. 1396871-62-7 and the product name BCWMYNICJXBSKC-UHFFFAOYSA-N represents a significant area of interest in the realm of chemical and pharmaceutical research. This introduction aims to provide a detailed exploration of these substances, their properties, potential applications, and their relevance to contemporary scientific advancements.

Chemical Structure and Properties:

The molecular structure of CAS No. 1396871-62-7 is characterized by its unique arrangement of atoms and functional groups, which contributes to its distinct chemical properties. Detailed spectroscopic and chromatographic analyses have been conducted to elucidate its molecular formula and structural integrity. These studies have revealed that the compound exhibits both polar and non-polar characteristics, making it a versatile candidate for various biochemical interactions.

The product name BCWMYNICJXBSKC-UHFFFAOYSA-N further provides insights into its potential applications. The nomenclature suggests a synthetic derivative that has been optimized for specific biological targets. This is particularly relevant in the context of drug discovery, where such compounds are often designed to interact with biological pathways in a highly selective manner.

Research Applications:

In recent years, there has been a growing interest in exploring the therapeutic potential of compounds like CAS No. 1396871-62-7. Preliminary studies have indicated that this compound may have applications in the treatment of various diseases, including neurological disorders and inflammatory conditions. The ability of the compound to modulate specific enzymatic pathways has been a focal point of research, with promising results in preclinical trials.

One particularly intriguing aspect of this compound is its potential role in modulating immune responses. Research has shown that it can interact with immune cells, leading to altered cytokine production and enhanced phagocytic activity. These findings are particularly significant in the context of developing novel immunotherapies for chronic inflammatory diseases.

Advanced Synthesis Techniques:

The synthesis of CAS No. 1396871-62-7 involves sophisticated chemical methodologies that have been refined over several years. The process includes multi-step organic reactions, each meticulously designed to ensure high yield and purity. Advanced techniques such as flow chemistry and catalytic hydrogenation have been employed to optimize the reaction pathways, making the synthesis more efficient and scalable.

The product name BCWMYNICJXBSKC-UHFFFAOYSA-N also hints at the use of advanced synthetic strategies, including combinatorial chemistry and high-throughput screening. These approaches allow for the rapid identification of lead compounds with desired pharmacological properties, significantly reducing the time required for drug development.

Biochemical Interactions:

The biochemical interactions of CAS No. 1396871-62-7 have been extensively studied to understand its mechanism of action. Initial studies have revealed that it can bind to specific receptors on cell surfaces, leading to altered cellular signaling cascades. This binding affinity has been confirmed through various biophysical techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy.

The product name BCWMYNICJXBSKC-UHFFFAOYSA-N suggests that this compound may also exhibit inhibitory effects on certain enzymes involved in disease pathways. For instance, it has shown potential in inhibiting kinases that are overexpressed in cancer cells, thereby disrupting tumor growth and proliferation. These findings are particularly relevant in the context of developing targeted therapies for oncological disorders.

Safety and Regulatory Considerations:

Evaluation of the safety profile of any new compound is crucial before it can be considered for clinical use. Extensive toxicological studies have been conducted on CAS No. 1396871-62-7, focusing on acute and chronic toxicity assessments. These studies have provided valuable insights into its safety margins and potential side effects.

The regulatory landscape for pharmaceutical compounds is stringent, requiring thorough documentation of their efficacy and safety before they can be approved for human use. The product name BCWMYNICJXBSKC-UHFFFAOYSA-N, along with its associated research data, will be submitted to regulatory agencies such as the FDA and EMA for review and approval.

Future Prospects:

The future prospects for compounds like CAS No. 1396871-62-7 are promising, with ongoing research aimed at expanding their therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield novel derivatives with enhanced efficacy and reduced side effects.

The product name BCWMYNICJXBSKC-UHFFFAOYSA-N, representing a sophisticated synthetic derivative, is likely to play a pivotal role in these advancements. As our understanding of biological pathways continues to evolve, so too will our ability to develop targeted therapies using such compounds.